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Compound of Interest

Compound Name: 2-Bromo-6-methylpyridine

Cat. No.: B113505 Get Quote

Technical Guide: 2-Bromo-6-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-6-methylpyridine (CAS

No. 5315-25-3), a pivotal heterocyclic building block in organic synthesis.[1] Its utility spans the

pharmaceutical, agrochemical, and material science sectors, underscoring its importance as a

versatile intermediate.[1] This document outlines its chemical and physical properties, safety

information, a detailed experimental protocol for its synthesis, and its applications.

Core Properties and Identifiers
2-Bromo-6-methylpyridine, also known as 2-bromo-6-picoline, is a halogenated pyridine

derivative.[2] Its unique molecular structure, featuring a bromine atom and a methyl group on

the pyridine ring, makes it a valuable precursor for introducing the 6-methylpyridyl moiety into

more complex molecules.

Table 1: Identifiers and Chemical Properties
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Identifier Value

CAS Number 5315-25-3[1][3][4][5]

Molecular Formula C₆H₆BrN[1][3][4][5]

Molecular Weight 172.03 g/mol [1][3]

IUPAC Name 2-bromo-6-methylpyridine[6]

Synonyms
2-Bromo-6-picoline, 6-Bromo-2-picoline, 2-

Methyl-6-bromopyridine[1][3][6]

InChI
1S/C6H6BrN/c1-5-3-2-4-6(7)8-5/h2-4H,1H3[5]

[6]

InChIKey SOHDPICLICFSOP-UHFFFAOYSA-N[3][5][6]

SMILES Cc1cccc(Br)n1[5][6]

Table 2: Physical Properties
Property Value

Appearance Colorless to light yellow clear liquid[1]

Form Liquid[5][7]

Boiling Point 102-103 °C at 20 mmHg[1][5][8]

Density 1.512 g/mL at 25 °C[1][5][8]

Refractive Index n20/D 1.562[1][5]

Flash Point 97 °C (206.6 °F) - closed cup[5][7]

Solubility
Soluble in organic solvents like chloroform and

ethyl acetate; limited solubility in water.[1]

Safety and Handling
2-Bromo-6-methylpyridine is classified as a hazardous substance and requires careful

handling in a laboratory setting. Appropriate personal protective equipment (PPE), including
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eye shields and gloves, should be worn.[5][7]

Table 3: GHS Safety Information
Category Information

Signal Word Warning[5][7]

Hazard Statements

H315: Causes skin irritation[5][6], H319: Causes

serious eye irritation[5][6], H335: May cause

respiratory irritation[5][6]

Precautionary Statements
P261, P264, P271, P280, P302 + P352, P305 +

P351 + P338[5][7]

Hazard Classifications

Skin Irritation (Category 2), Eye Irritation

(Category 2), Specific Target Organ Toxicity -

Single Exposure (Category 3, Respiratory tract

irritation)[5][6][7]

Experimental Protocols
Synthesis of 2-Bromo-6-methylpyridine from 2-Amino-6-
methylpyridine
A common and effective method for the synthesis of 2-Bromo-6-methylpyridine involves the

diazotization of 2-Amino-6-methylpyridine followed by a Sandmeyer-type reaction.

Materials:

2-Amino-6-methylpyridine

Hydrogen bromide (48% aqueous solution)

Bromine

Sodium nitrite

Sodium hydroxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429112
https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429112
https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methylpyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methylpyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methylpyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429112
https://www.sigmaaldrich.com/US/en/product/aldrich/429112
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methylpyridine
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429112
https://www.benchchem.com/product/b113505?utm_src=pdf-body
https://www.benchchem.com/product/b113505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, add 2-Amino-6-methylpyridine to a 48% hydrogen bromide solution

at room temperature.

Cool the mixture to -10 °C using a freezing mixture.

Slowly add bromine dropwise over a period of approximately 40 minutes while maintaining

the temperature at -5 °C and stirring continuously. Continue stirring for an additional 1.5

hours.[9]

Prepare a solution of sodium nitrite in water and add it dropwise to the reaction mixture,

ensuring the temperature remains at -10 °C. Stir for another 1.5 hours.[9]

Prepare a cooled solution of sodium hydroxide in water and add it dropwise to the reaction

mixture, carefully controlling the temperature to not exceed 0 °C.[9]

Allow the reaction mixture to slowly warm to room temperature.

Extract the product with diethyl ether.

Combine the organic fractions and dry over anhydrous magnesium sulfate.

Filter and evaporate the solvent under reduced pressure to yield the crude product as a

brown oil.[9]

The product can be further purified by distillation.

Applications in Research and Development
2-Bromo-6-methylpyridine is a versatile building block in the synthesis of a variety of

nitrogen-containing heterocyclic compounds.[1] Its applications are widespread and include:
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Pharmaceuticals: It serves as a key intermediate in the synthesis of drugs targeting

neurological disorders, such as serotonin and dopamine receptor modulators.[1]

Agrochemicals: It is used in the preparation of pesticides and herbicides, contributing to

improved crop protection.[1]

Material Science: Its incorporation into polymers and coatings can enhance their durability

and resistance to environmental factors.[1]

Ligand Synthesis: It is a precursor for the synthesis of bipyridine ligands, which are important

in coordination chemistry and catalysis.

Visualized Synthesis Pathway
The following diagram illustrates the synthetic pathway for 2-Bromo-6-methylpyridine from 2-

Amino-6-methylpyridine.

2-Amino-6-methylpyridine Diazonium Salt
Intermediate

1. HBr, Br2
2. NaNO2 2-Bromo-6-methylpyridineNaOH

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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